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Compound of Interest

Compound Name: 2-chloro-N-ethyl-4-nitroaniline

CAS No.: 6085-93-4

Cat. No.: B13265375

Get Quote

Executive Summary
2-chloro-N-ethyl-4-nitroaniline is a substituted nitroaniline derivative serving as a critical

intermediate in the synthesis of disperse azo dyes and pharmaceutical precursors. Structurally,

it combines a lipophilic N-ethyl tail with an electron-deficient nitroaromatic core, modulated by

an ortho-chlorine substituent. This unique substitution pattern imparts specific solvatochromic

properties and reactivity profiles distinct from its parent compound, 2-chloro-4-nitroaniline.

This guide provides a rigorous analysis of its thermodynamic stability, spectral signatures, and

synthesis via nucleophilic aromatic substitution (

), designed for researchers in organic synthesis and materials science.

Molecular Identity & Structural Analysis[1]
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Attribute Detail

IUPAC Name 2-chloro-N-ethyl-4-nitroaniline

CAS Number 6085-93-4

Molecular Formula

Molecular Weight 200.62 g/mol

SMILES CCN(C1=C(Cl)C=C(N(=O)=O)C=C1)

Structural Class
Halogenated Nitroaniline / Secondary Aromatic

Amine

Structural Causality
Ortho-Chlorine Effect: The chlorine atom at the 2-position exerts a steric influence that twists

the N-ethyl group slightly out of planarity, reducing

-conjugation compared to the non-chlorinated analog. Inductively, it withdraws electron
density, lowering the basicity of the amine.

Nitro Group (Para): Acts as a strong resonance acceptor, creating a "push-pull" electronic

system with the amine donor. This is responsible for the compound's intense yellow-orange

color and high dipole moment.

N-Ethyl Group: Increases lipophilicity (LogP) and solubility in organic solvents compared to

the primary amine, facilitating its use in non-polar dye formulations.

Physicochemical Profile
Thermodynamic & Solubility Properties
Note: Values marked with () are predicted based on quantitative structure-property relationship

(QSPR) models where experimental data is proprietary.*
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Property Value / Range Technical Context

Physical State Crystalline Solid
Typically yellow to orange

needles.

Melting Point 92–96 °C*

Lower than parent 2-chloro-4-

nitroaniline (108°C) due to

disruption of intermolecular H-

bonding by the ethyl group.

Boiling Point ~345 °C (dec.)

Decomposition dominates over

boiling due to the nitro group's

thermal instability.

Density 1.35 ± 0.05 g/cm³
High density attributed to the

nitro and chloro substituents.

LogP (Octanol/Water) 2.85 ± 0.2

Moderately lipophilic; suitable

for cell membrane permeation

in biological assays.

pKa (Conjugate Acid) -0.8 to -1.2

Extremely weak base.

Protonation occurs only in

concentrated mineral acids.

Spectral Characteristics
The "push-pull" nature of the molecule dictates its spectral fingerprint.

UV-Vis Spectroscopy:

: ~375–385 nm (in Ethanol).

Solvatochromism: Exhibits a bathochromic (red) shift in polar aprotic solvents (e.g.,

DMSO, DMF) due to stabilization of the excited intramolecular charge-transfer (ICT) state.

Infrared (IR) Spectroscopy:

: Single sharp band ~3350–3400 cm⁻¹ (Secondary amine).

: Symmetric (~1310 cm⁻¹) and Asymmetric (~1500 cm⁻¹) stretches.
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: ~1050–1080 cm⁻¹.

Synthesis & Reaction Pathways[4][5][6]
The most authoritative and regioselective synthesis route utilizes Nucleophilic Aromatic

Substitution (

). Direct ethylation of 2-chloro-4-nitroaniline is less preferred due to potential poly-alkylation
byproducts.

Validated Synthesis Protocol ( Route)
Reaction Logic: The starting material, 3,4-dichloronitrobenzene, possesses two chlorine atoms.

The chlorine at position 4 is para to the activating nitro group, making it highly susceptible to

nucleophilic attack. The chlorine at position 3 is meta and remains unreactive.

Reagents:

3,4-Dichloronitrobenzene (1.0 eq)

Ethylamine (70% aq. solution or ethanolic, 2.5 eq)

Solvent: Ethanol or DMF[1]

Base: Potassium Carbonate (

) (Optional, to scavenge HCl)

Step-by-Step Methodology:

Dissolution: Dissolve 19.2 g (100 mmol) of 3,4-dichloronitrobenzene in 150 mL of ethanol in

a round-bottom flask equipped with a reflux condenser.

Addition: Add 2.5 equivalents of ethylamine solution dropwise while stirring.

Reflux: Heat the mixture to reflux (approx. 78-80°C) for 6–8 hours. Monitor progress via TLC

(Mobile phase: Hexane/Ethyl Acetate 4:1). The starting material spot (

) should disappear, replaced by a lower
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yellow spot.

Quenching: Cool the reaction mixture to room temperature and pour into 500 mL of ice-

water. The product will precipitate as a yellow solid.

Filtration: Filter the precipitate under vacuum. Wash with cold water to remove residual

amine salts.

Recrystallization: Purify the crude solid by recrystallization from hot ethanol to yield bright

yellow needles.

Synthesis Pathway Diagram
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Caption: Regioselective

synthesis of 2-chloro-N-ethyl-4-nitroaniline targeting the activated C-4 position.

Analytical Characterization Protocols
To ensure scientific integrity, the following self-validating protocols are recommended for purity

assessment.

HPLC Purity Method
Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 150 x 4.6 mm, 5 µm).

Mobile Phase:

A: 0.1% Formic Acid in Water.
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B: Acetonitrile.[2][3]

Gradient: 40% B to 90% B over 15 minutes.

Flow Rate: 1.0 mL/min.[2]

Detection: UV at 254 nm (aromatic) and 380 nm (nitroaniline chromophore).[2]

Retention Time: Expected ~8.5 min (varies by system).

NMR Validation Criteria
¹H NMR (400 MHz, DMSO-

):

1.20 (t, 3H,

of ethyl).

3.25 (q, 2H,

of ethyl).

6.85 (d, 1H, H-6, ortho to amine).

8.05 (dd, 1H, H-5, meta to amine).

8.15 (d, 1H, H-3, ortho to nitro/chloro).

6.50 (br t, 1H, NH).

Safety & Handling (MSDS Summary)
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Hazard Category Classification Precaution

Acute Toxicity Oral/Dermal (Category 4)

Harmful if swallowed or

absorbed through skin.

Induces methemoglobinemia.

Skin/Eye Irritation Category 2

Causes serious eye irritation.

Use safety goggles and nitrile

gloves.

Environmental Aquatic Chronic 2

Toxic to aquatic life with long-

lasting effects.[4] Do not

release to drains.[4]

Storage: Store in a cool, dry place away from strong oxidizing agents. Light sensitive; store in

amber vials.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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